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The following table summarizes key pharmacokinetic parameters of Isorhapontigenin from a pre-clinical

study in Sprague-Dawley rats [1].

Parameter Description / Value (Rat Model)

Compound Isorhapontigenin (ISO), a methoxylated derivative of resveratrol [1]

Intravenous Dose 90 μmol/kg (approx. 23.2 mg/kg) [1]

IV Pharmacokinetics Fairly rapid clearance (CL) and short mean residence time (MRT) [1]

Oral Doses Single administration: 100 & 200 μmol/kg; Repeated daily dosing for 1
week [1]

Oral Absorption Rapidly absorbed with long systemic circulation residence [1]

Oral Bioavailability (F) Higher than resveratrol; increased with dose escalation [1]

Exposure (AUC/Dose &
Cmax/Dose)

Higher than resveratrol; increased with dose escalation from 100 to
200 μmol/kg [1]

Comparative Advantage Superior pharmacokinetic profiles to resveratrol (approx. 2-3 folds
greater Cmax/Dose, AUC/Dose, and F) [1]
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Detailed Experimental Protocols

Here are the methodologies used in the key pharmacokinetic and metabolomic study of ISO [1].

Animal Pharmacokinetic Study Design

Animals: Male Sprague-Dawley rats (9-10 weeks old, 300-350 g) [1].

Surgery: Jugular vein cannulation under isoflurane anesthesia for intravenous dosing and serial
blood collection [1].

Formulations: Intravenous (0.3 M HP-β-CD solution); Oral (0.3% CMC suspension). Both contained
0.1 mg/mL L-ascorbic acid to enhance ISO stability [1].

Dosing Groups:
Group 1 (n=5): Single IV bolus (90 μmol/kg). Blood collected pre-dose and at 12 time points up

to 720 min post-injection [1].
Group 2 (n=5): Single oral administration (200 μmol/kg). Blood collected pre-dose and at 12

time points up to 720 min post-gavage [1].
Group 3 (n=5): Received daily oral pre-treatment of the dosing vehicle [1].

Analytical and Metabolomic Methods

Bioanalysis: LC-MS/MS monitored plasma pharmacokinetics. Isotopically labeled resveratrol used
as an internal standard [1].

Metabolomic Profiling: GC-MS/MS analyzed plasma samples. Myristic-d27 acid used as an internal
standard [1].

Special Precautions: All procedures conducted under dim light to prevent photo-isomerization of the
stilbene compound [1].

Isorhapontigenin Pharmacokinetic Workflow

The diagram below outlines the key stages of the preclinical pharmacokinetic and metabolomic evaluation of

ISO.
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Preclinical PK and metabolomics workflow for Isorhapontigenin (ISO) in a rat model.
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Key Insights and Mechanistic Implications

Metabolomic Impact: One-week ISO administration significantly modulated key plasma metabolites,
reducing arachidonic acid, cholesterol, fructose, allantoin, and cadaverine, while increasing

tryptamine levels, indicating an impact on metabolic pathways related to its health-promoting effects
[1].

Therapeutic Potential: The favorable pharmacokinetic profiles, including good oral bioavailability
and superior exposure compared to resveratrol, support ISO's potential as a promising nutraceutical

or drug candidate [1]. Isorhapontigenin has also been identified in spruce bark and needles, further
supporting its natural origin and potential for sustainable sourcing [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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